Cas no 1309982-66-8 (tert-Butyl (6-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)carbamate)

• Product Name: tert-Butyl (6-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)carbamate
• CAS No: 1309982-66-8
• MF: C₁₇H₂₇BN₂O₄
• MW: 334.218284845352
• MDL: MFCD08063069
• CID: 1033323
• PubChem ID: 53398384
• Update Time: 2025-10-28

tert-Butyl (6-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (6-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)carbamate
• 2-tert-Butyloxycarbonylamino-6-methylpyridine-3-boronic acid pinacol ester
• Boc-2-Amino-6-methylpyridine-3-boronic acid pinacol ester
• FD10451
• tert-butyl N-[6-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]carbamate
• 1309982-66-8
• MFCD08063069
• DTXSID50694433
• AKOS015949731
• tert-Butyl(6-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)carbamate
• SB83438
• tert-Butyl [6-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]carbamate

• MDL： MFCD08063069
• Inchi： 1S/C17H27BN2O4/c1-11-9-10-12(18-23-16(5,6)17(7,8)24-18)13(19-11)20-14(21)22-15(2,3)4/h9-10H,1-8H3,(H,19,20,21)
• InChI Key： WTEPUXGTXHAWBG-UHFFFAOYSA-N
• SMILES： O1B(C2=CC=C(C)N=C2NC(=O)OC(C)(C)C)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 334.20600
• Monoisotopic Mass: 334.2063875g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• PSA: 69.68000
• LogP: 3.10920

Additional information on tert-Butyl (6-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)carbamate

tert-Butyl (6-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)carbamate: A Comprehensive Overview

The compound tert-butyl (6-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)carbamate, identified by the CAS number 1309982-66-8, is a highly specialized organic compound with significant applications in modern chemistry and materials science. This compound is characterized by its complex structure, which includes a pyridine ring substituted with a methyl group and a dioxaborolane moiety. The presence of the dioxaborolane group suggests potential applications in boron-based chemistry and materials synthesis.

Recent studies have highlighted the importance of compounds like tert-butyl (6-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)carbamate in the development of advanced materials. The dioxaborolane group is known for its stability and reactivity under specific conditions, making it a valuable component in the synthesis of boron-containing polymers and ceramics. Additionally, the pyridine ring provides a platform for further functionalization, enabling the creation of tailored materials with specific electronic or mechanical properties.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and boron chemistry. Key steps include the preparation of the dioxaborolane precursor and its subsequent coupling with the pyridine derivative. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the final product meets the stringent requirements of modern material science applications.

In terms of applications, tert-butyl (6-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)carbamate has shown promise in several areas. For instance, its use as a precursor in the synthesis of boron-containing polymers has been explored in recent studies. These polymers exhibit unique thermal and mechanical properties that make them suitable for high-performance applications in aerospace and automotive industries. Furthermore, the compound's ability to act as a catalyst in certain reactions has been reported in scientific literature.

The structural features of this compound also make it an attractive candidate for use in drug delivery systems. The pyridine ring can be modified to incorporate bioactive groups or targeting ligands, enabling the development of targeted drug delivery vehicles. This potential has been recognized by researchers working at the intersection of organic chemistry and pharmacology.

From an environmental standpoint, there is growing interest in understanding the degradation pathways of compounds like tert-butyl (6-methyl-3-(4,4,5,5-tetramethyl-1